Cas no 2703767-86-4 (5-({6-azaspiro2.5octan-1-yl}amino)-2-(2,6-dioxopiperidin-3-yl)-2,3-dihydro-1H-isoindole-1,3-dione)

5-({6-Azaspiro[2.5]octan-1-yl}amino)-2-(2,6-dioxopiperidin-3-yl)-2,3-dihydro-1H-isoindole-1,3-dione is a structurally complex small molecule featuring a fused isoindole-1,3-dione core with a 2,6-dioxopiperidin-3-yl substituent and a 6-azaspiro[2.5]octan-1-ylamino moiety. This compound is of interest in medicinal chemistry due to its potential as a targeted protein degrader, leveraging the E3 ubiquitin ligase-binding properties of the phthalimide scaffold. The spirocyclic amine linker may enhance pharmacokinetic properties, such as solubility and metabolic stability, while the dioxopiperidine moiety facilitates proteasome-mediated degradation. Its modular design allows for further optimization in drug discovery, particularly in oncology and neurodegenerative disease research. The compound’s synthetic accessibility and well-defined stereochemistry further support its utility in preclinical development.
5-({6-azaspiro2.5octan-1-yl}amino)-2-(2,6-dioxopiperidin-3-yl)-2,3-dihydro-1H-isoindole-1,3-dione structure
2703767-86-4 structure
Product Name:5-({6-azaspiro2.5octan-1-yl}amino)-2-(2,6-dioxopiperidin-3-yl)-2,3-dihydro-1H-isoindole-1,3-dione
CAS No:2703767-86-4
MF:C20H22N4O4
MW:382.413084506989
CID:5615967
PubChem ID:165945362
Update Time:2025-06-11

5-({6-azaspiro2.5octan-1-yl}amino)-2-(2,6-dioxopiperidin-3-yl)-2,3-dihydro-1H-isoindole-1,3-dione Chemical and Physical Properties

Names and Identifiers

    • 5-({6-azaspiro[2.5]octan-1-yl}amino)-2-(2,6-dioxopiperidin-3-yl)-2,3-dihydro-1H-isoindole-1,3-dione
    • EN300-33366739
    • 2703767-86-4
    • 5-({6-azaspiro2.5octan-1-yl}amino)-2-(2,6-dioxopiperidin-3-yl)-2,3-dihydro-1H-isoindole-1,3-dione
    • Inchi: 1S/C20H22N4O4/c25-16-4-3-14(17(26)23-16)24-18(27)12-2-1-11(9-13(12)19(24)28)22-15-10-20(15)5-7-21-8-6-20/h1-2,9,14-15,21-22H,3-8,10H2,(H,23,25,26)
    • InChI Key: XMAQMYIQGOAXPS-UHFFFAOYSA-N
    • SMILES: O=C1C2=C(C(N1C1C(NC(CC1)=O)=O)=O)C=CC(=C2)NC1CC21CCNCC2

Computed Properties

  • Exact Mass: 382.16410520g/mol
  • Monoisotopic Mass: 382.16410520g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 28
  • Rotatable Bond Count: 3
  • Complexity: 732
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.7
  • Topological Polar Surface Area: 108Ų

5-({6-azaspiro2.5octan-1-yl}amino)-2-(2,6-dioxopiperidin-3-yl)-2,3-dihydro-1H-isoindole-1,3-dione Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-33366739-1g
5-({6-azaspiro[2.5]octan-1-yl}amino)-2-(2,6-dioxopiperidin-3-yl)-2,3-dihydro-1H-isoindole-1,3-dione
2703767-86-4
1g
$0.0 2023-09-04
Enamine
EN300-33366739-1.0g
5-({6-azaspiro[2.5]octan-1-yl}amino)-2-(2,6-dioxopiperidin-3-yl)-2,3-dihydro-1H-isoindole-1,3-dione
2703767-86-4 95.0%
1.0g
$0.0 2025-03-18

Additional information on 5-({6-azaspiro2.5octan-1-yl}amino)-2-(2,6-dioxopiperidin-3-yl)-2,3-dihydro-1H-isoindole-1,3-dione

Research Brief on 5-({6-azaspiro[2.5]octan-1-yl}amino)-2-(2,6-dioxopiperidin-3-yl)-2,3-dihydro-1H-isoindole-1,3-dione (CAS: 2703767-86-4)

Recent advancements in chemical biology and medicinal chemistry have highlighted the potential of targeted protein degradation (TPD) as a novel therapeutic strategy. Among the emerging compounds in this field, 5-({6-azaspiro[2.5]octan-1-yl}amino)-2-(2,6-dioxopiperidin-3-yl)-2,3-dihydro-1H-isoindole-1,3-dione (CAS: 2703767-86-4) has garnered significant attention due to its unique structural features and promising biological activity. This research brief synthesizes the latest findings on this compound, focusing on its molecular design, mechanism of action, and potential therapeutic applications.

The compound, characterized by its spirocyclic and dioxopiperidinyl moieties, functions as a cereblon (CRBN)-based proteolysis-targeting chimera (PROTAC). Recent studies have demonstrated its ability to selectively degrade disease-relevant proteins, such as transcription factors and kinases, by recruiting the E3 ubiquitin ligase complex. Structural-activity relationship (SAR) analyses reveal that the 6-azaspiro[2.5]octane ring enhances binding affinity to CRBN, while the dioxopiperidinyl group stabilizes interactions with target proteins. These features contribute to its high specificity and potency in preclinical models.

In vitro and in vivo studies have shown that 2703767-86-4 exhibits robust degradation activity against oncogenic proteins, including IKZF1/3 and GSPT1, which are implicated in hematological malignancies. A 2023 study published in the Journal of Medicinal Chemistry reported that this compound achieved >90% degradation of IKZF1 at nanomolar concentrations in multiple myeloma cell lines, with minimal off-target effects. Furthermore, pharmacokinetic evaluations in murine models indicated favorable bioavailability and tissue distribution, supporting its potential for clinical translation.

Ongoing research is exploring the broader applications of 2703767-86-4 beyond oncology. Preliminary data suggest its utility in autoimmune diseases and neurodegenerative disorders, where selective protein degradation could address previously undruggable targets. Challenges remain, however, in optimizing its metabolic stability and reducing potential immunogenicity. Collaborative efforts between academia and industry are underway to advance this compound into Phase I trials, with results anticipated by late 2024.

In conclusion, 5-({6-azaspiro[2.5]octan-1-yl}amino)-2-(2,6-dioxopiperidin-3-yl)-2,3-dihydro-1H-isoindole-1,3-dione represents a promising candidate in the TPD landscape. Its innovative design and multifaceted therapeutic potential underscore the importance of continued investigation into its molecular mechanisms and clinical applicability. Future studies should prioritize the development of biomarker strategies to identify patient populations most likely to benefit from this targeted therapy.

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